Cas no 1353988-95-0 ([3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1353988-95-0
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 2160490
• Update Time: 2025-05-24

[3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Tert-butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• 2-(3-((tert-Butoxycarbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
• (R)-2-(3-((tert-Butoxycarbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
• (S)-2-(3-((tert-Butoxycarbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
• AM95014
• [3-(tert-Butoxycarbonylisopropylamino)pyrrolidin-1-yl]acetic acid
• [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C14H26N2O4/c1-10(2)16(13(19)20-14(3,4)5)11-6-7-15(8-11)9-12(17)18/h10-11H,6-9H2,1-5H3,(H,17,18)
• InChI Key： XUFXBHWAIGWPLC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Topological Polar Surface Area: 70.1

Additional information on [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid

[3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid: A Comprehensive Overview

[3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid, identified by the CAS number 1353988-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential applications, has garnered attention due to its role in various chemical reactions and its potential as a building block in drug discovery.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered saturated heterocyclic amine. The pyrrolidine ring is substituted at the 3-position with a tert-butoxycarbonyl-isopropyl-amino group, and at the 1-position with an acetic acid moiety. This combination of functional groups makes the compound versatile for various chemical transformations.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of bioactive molecules. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine group during synthetic procedures. This feature makes [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid an attractive candidate for use in peptide coupling reactions and other amide bond-forming processes.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Researchers have explored both traditional and modern synthetic techniques to optimize the yield and purity of this compound.

The application of [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid extends beyond its role as an intermediate in organic synthesis. Its potential as a ligand in metal-mediated catalysis has been investigated, with promising results in asymmetric catalysis and enantioselective reactions.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity profiles of this compound. These studies provide insights into its interaction with biological systems, paving the way for its use in drug design and development.

In conclusion, [3-(Tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No: 1353988-95-0) stands out as a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an essential tool for researchers aiming to develop novel chemical entities with therapeutic potential.